Cas no 877399-35-4 (Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate
• CAS No: 877399-35-4
• MF: C₁₇H₂₈BN₃O₄
• MW: 349.232924461365
• MDL: MFCD18383285
• CID: 841679
• PubChem ID: 54576812
• Update Time: 2025-08-05

Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester
• 1-Azetidinecarboxylic acid,3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-,1,1-dimethylethyl ester
• tert-butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)azetidine-1-carboxylate
• tert-butyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]azetidine-1-carboxylate
• tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate
• 3-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PYRAZOL-1-YL]-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-(1-Boc-3-azetidinyl)pyrazole-4-boronic acid pinacol ester
• (1-(1-(TERT-BUTOXYCARBO
• 3-(4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-azetidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrazole-1-yl)azetidine-1-carboxylate
• tert-Butyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate
• 1-Boc-3-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]azetidine
• (1-(1-(TERT-BUTOXYCARBONYL)AZETIDIN-3-YL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 3-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazol-1-yl]-azetidine-1-carboxylic acid tert-butyl ester
• MFCD18383285
• 877399-35-4
• CKB39935
• SCHEMBL660078
• AS-41931
• A1-02528
• PB11673
• JGJAAWHJOWNRBD-UHFFFAOYSA-N
• AKOS025291187
• TERT-BUTYL3-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRAZOL-1-YL)AZETIDINE-1-CARBOXYLATE
• SY035869
• CS-0048341
• DTXSID80712311
• Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate

• MDL： MFCD18383285
• Inchi： 1S/C17H28BN3O4/c1-15(2,3)23-14(22)20-10-13(11-20)21-9-12(8-19-21)18-24-16(4,5)17(6,7)25-18/h8-9,13H,10-11H2,1-7H3
• InChI Key： JGJAAWHJOWNRBD-UHFFFAOYSA-N
• SMILES： O=C(N1CC(N2C=C(B3OC(C)(C)C(C)(C)O3)C=N2)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 349.2172865g/mol
• Monoisotopic Mass: 349.2172865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8

Experimental Properties

• Boiling Point: 465.7±35.0℃/760mmHg

Additional information on Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate

Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate (CAS No. 877399-35-4): A Comprehensive Overview

Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate (CAS No. 877399-35-4) is a versatile and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, often referred to as a boronic ester-functionalized azetidine derivative, holds great potential in the development of novel pharmaceuticals and advanced materials.

The molecular structure of Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate is characterized by a unique combination of functional groups. The presence of a boronic ester moiety imparts reactivity and versatility in synthetic transformations, while the azetidine ring provides rigidity and conformational constraint. The pyrazole ring further enhances the compound's pharmacological properties by introducing additional functionalities and potential binding sites.

In recent years, the application of boronic esters in organic synthesis has expanded significantly. These compounds are widely used as intermediates in Suzuki-Miyaura coupling reactions, which are crucial for the formation of carbon-carbon bonds. The boronic ester functionality in Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate makes it an ideal candidate for such reactions, enabling the synthesis of complex molecules with high efficiency and selectivity.

Beyond its synthetic utility, Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate has shown promising pharmacological properties. Studies have demonstrated its potential as a lead compound in the development of new drugs targeting various diseases. For instance, the azetidine ring is known to enhance the bioavailability and metabolic stability of drug candidates, making it an attractive scaffold for medicinal chemists.

The pyrazole ring in Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate further contributes to its biological activity. Pyrazoles are well-known for their ability to interact with various biological targets, including enzymes and receptors. This makes the compound a valuable starting point for the design of potent and selective inhibitors or agonists.

Recent research has also explored the use of boronic esters in targeted drug delivery systems. The reversible nature of boronic esters allows for controlled release of active compounds under specific conditions, such as changes in pH or the presence of certain enzymes. This property is particularly useful in developing drugs that require precise targeting to minimize side effects and enhance therapeutic efficacy.

In addition to its applications in drug discovery and development, Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate has found utility in materials science. The unique combination of functional groups in this compound can be leveraged to create advanced materials with tailored properties. For example, boronic esters have been used to develop stimuli-responsive materials that can change their behavior in response to environmental cues.

The synthesis of Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]azetidine-1-carboxylate typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Key steps include the formation of the azetidine ring through ring-closing metathesis (RCM) or other cyclization reactions, followed by functionalization with the boronic ester moiety and pyrazole ring. Advanced synthetic techniques such as flow chemistry and catalytic methods have been employed to streamline these processes and improve scalability.

To ensure the safety and efficacy of compounds like Tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-y)-1H-pyrazol]-azetidine carboxilate, rigorous testing is essential. Preclinical studies often involve in vitro assays to evaluate cytotoxicity, solubility, and metabolic stability. In vivo studies using animal models can provide insights into pharmacokinetics and pharmacodynamics. These data are crucial for advancing compounds into clinical trials.

In conclusion, Tert-butyl 3-[4-(tetramethyl-dioxaborolan-2-y)-pyrazol---carboxylate(CAS No. 877399-(CAS No. 877399-(CAS No. 877399-) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on new drug discovery, advanced materials development, and synthetic methodologies.